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Compound of Interest

Compound Name:
2-Fluoro-4-methyl-5-nitrobenzoic

acid

Cat. No.: B1343067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-methyl-5-nitrobenzoic
acid, including its physicochemical properties and relevant experimental data. Due to the

limited availability of detailed experimental protocols for this specific compound in publicly

accessible literature, this guide also includes methodologies for structurally related compounds

to provide valuable context and procedural insights.

Core Compound Data: 2-Fluoro-4-methyl-5-
nitrobenzoic acid
This section summarizes the key quantitative data for the title compound.

Property Value Source

Molecular Weight 199.14 g/mol [1]

Molecular Formula C8H6FNO4 [1]

CAS Number 753924-40-2 [1]

Storage Temperature -20°C [1]
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Experimental Protocols
While specific experimental protocols for the synthesis of 2-Fluoro-4-methyl-5-nitrobenzoic
acid are not readily available, the synthesis of structurally similar nitrobenzoic acids can

provide a foundational methodology. The following protocol details the synthesis of 2-Fluoro-4-

nitrobenzoic acid from 2-fluoro-4-nitrotoluene, which may be adaptable for the synthesis of the

title compound.

Synthesis of 2-Fluoro-4-nitrobenzoic acid

This protocol is based on the oxidation of 2-fluoro-4-nitrotoluene.

Materials:

2-fluoro-4-nitrotoluene

Potassium permanganate (KMnO4)

Tetrabutylammonium bromide

1N Sodium hydroxide (NaOH)

Concentrated hydrochloric acid (HCl)

Celite

Dichloromethane (CH2Cl2)

Anhydrous sodium sulfate (Na2SO4)

Procedure:

A mixture of 2-fluoro-4-nitrotoluene (0.2 mol), tetrabutylammonium bromide (0.01 mol), and

1.0 L of 1N NaOH is stirred at room temperature.

Potassium permanganate (20.0 g) is added to the mixture.

After 10 minutes, the mixture is heated to 95°C with continuous stirring.
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Additional 30.0 g portions of KMnO4 are added after 2 and 3 hours of heating.

The reaction is stirred at 95°C for an additional 10 hours.

After cooling to room temperature, the mixture is filtered through Celite to remove

manganese dioxide (MnO2).

The filtrate is acidified to a pH of 2 with concentrated hydrochloric acid, leading to the

formation of an off-white precipitate.

The precipitate is collected via vacuum filtration.

The crude solid is dissolved in 300 mL of 1N aqueous NaOH and then re-acidified to pH 2

with concentrated hydrochloric acid.

The aqueous mixture is extracted three times with 200 mL of dichloromethane.

The combined organic extracts are washed twice with 100 mL of 0.1 N aqueous HCl.

The organic layer is dried over anhydrous Na2SO4 and concentrated in vacuo to yield 2-

fluoro-4-nitrobenzoic acid as a white crystalline solid.

Data for Structurally Related Compounds
For comparative purposes, this section provides data on compounds structurally similar to 2-
Fluoro-4-methyl-5-nitrobenzoic acid.

Compound
Molecular Weight (
g/mol )

CAS Number Melting Point (°C)

2-Chloro-4-fluoro-5-

nitrobenzoic acid
219.55 114776-15-7 150-153

4-Fluoro-2-methyl-5-

nitrobenzoic acid
199.14 64695-92-7 Not available

2-Fluoro-5-

nitrobenzoic acid
185.11 7304-32-7 142-144
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Visualizations
The following diagrams illustrate a general workflow for the synthesis and analysis of

fluoronitrobenzoic acids, based on the available information for related compounds.
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Caption: A generalized workflow for the synthesis of a fluoronitrobenzoic acid.
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Caption: A typical analytical workflow for the characterization of a synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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